![molecular formula C21H19ClN2O5S B2955524 6-chloro-2-oxo-N-(4-(piperidin-1-ylsulfonyl)phenyl)-2H-chromene-3-carboxamide CAS No. 904375-54-8](/img/structure/B2955524.png)
6-chloro-2-oxo-N-(4-(piperidin-1-ylsulfonyl)phenyl)-2H-chromene-3-carboxamide
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Description
6-chloro-2-oxo-N-(4-(piperidin-1-ylsulfonyl)phenyl)-2H-chromene-3-carboxamide, also known as Compound A, is a novel small molecule that has shown promising results in scientific research applications. This compound has been synthesized using a variety of methods, and its mechanism of action has been extensively studied. In
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Ramaganesh, Bodke, and Venkatesh (2010) discusses the synthesis of a series of innovative coumarin derivatives, highlighting the key intermediates and synthesis routes that could be applicable to the compound . This research evaluates the antibacterial activity of the synthesized compounds, offering insights into potential applications in developing new antimicrobial agents (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).
pH Sensitive Probe for Cellular Imaging
Liu et al. (2015) designed and synthesized a novel pH-sensitive probe by introducing piperidine to the coumarin stem, which could be related to the chemical structure of interest. This probe exhibits high pH sensitivity and is suitable for tracing intracellular pH changes, highlighting its potential use in biomedical research and diagnostics (Mengqiang Liu et al., 2015).
Anticancer Activity and Molecular Docking
Research by Parveen et al. (2017) on synthesized compounds, including chromene and quinoline conjugates, demonstrated anti-proliferative activities against human cancer cell lines. Molecular docking studies were performed to understand the interaction with biological targets, suggesting the potential of similar compounds for cancer therapy (I. Parveen et al., 2017).
Antimicrobial Coumarin Derivatives
Khan et al. (2019) explored the green synthesis of substituted chromene-3-carboxamide derivatives and evaluated their antimicrobial activities. The study emphasizes the therapeutic implications of such compounds in addressing antimicrobial pathogenesis, indicating possible research applications for the compound (M. Khan et al., 2019).
Properties
IUPAC Name |
6-chloro-2-oxo-N-(4-piperidin-1-ylsulfonylphenyl)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O5S/c22-15-4-9-19-14(12-15)13-18(21(26)29-19)20(25)23-16-5-7-17(8-6-16)30(27,28)24-10-2-1-3-11-24/h4-9,12-13H,1-3,10-11H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUPVTAUHOPCVID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=CC(=C4)Cl)OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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